3-[(2R)-1-[[4-(difluoromethyl)phenyl]methylsulfonyl]pyrrolidin-2-yl]-1,2-oxazole

• IUPAC Name: 3-[(2R)-1-[[4-(difluoromethyl)phenyl]methylsulfonyl]pyrrolidin-2-yl]-1,2-oxazole
• InChI: InChI=1S/C15H16F2N2O3S/c16-15(17)12-5-3-11(4-6-12)10-23(20,21)19-8-1-2-14(19)13-7-9-22-18-13/h3-7,9,14-15H,1-2,8,10H2/t14-/m1/s1
• InChI Key: DTNYXNGHCUZCOM-CQSZACIVSA-N
• Canonical SMILES: C1CC(N(C1)S(=O)(=O)CC2=CC=C(C=C2)C(F)F)C3=NOC=C3
• Isomeric SMILES: C1C[C@@H](N(C1)S(=O)(=O)CC2=CC=C(C=C2)C(F)F)C3=NOC=C3
• Molecular Formula: C15H16F2N2O3S
• Molecular Weight: 342.4 g/mol

Description

3-[(2R)-1-[[4-(difluoromethyl)phenyl]methylsulfonyl]pyrrolidin-2-yl]-1,2-oxazole is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic effects. The compound belongs to the class of oxazole derivatives and has been shown to exhibit promising pharmacological properties. In

Mechanism of Action

The mechanism of action of 3-[(2R)-1-[[4-(difluoromethyl)phenyl]methylsulfonyl]pyrrolidin-2-yl]-1,2-oxazole is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and receptors in the body. This inhibition leads to a reduction in inflammation and pain, and a decrease in tumor growth.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. The compound has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-1β. It has also been shown to decrease the activity of COX-2, an enzyme involved in the production of prostaglandins, which are involved in inflammation and pain. In addition, the compound has been shown to inhibit the growth of tumor cells by inducing apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(2R)-1-[[4-(difluoromethyl)phenyl]methylsulfonyl]pyrrolidin-2-yl]-1,2-oxazole in lab experiments is its potential therapeutic effects. The compound has been shown to exhibit a range of pharmacological properties, making it a promising candidate for further research. However, one of the limitations of using this compound is its low yield in the synthesis process, which can make it difficult to obtain large quantities for research purposes.

Future Directions

There are several future directions for research on 3-[(2R)-1-[[4-(difluoromethyl)phenyl]methylsulfonyl]pyrrolidin-2-yl]-1,2-oxazole. One area of interest is its potential use in treating neurodegenerative diseases. Studies have shown that the compound has neuroprotective effects and may be able to slow the progression of these diseases. Another area of interest is its potential use in treating cancer. The compound has been shown to inhibit the growth of tumor cells and may be able to be used in combination with other cancer treatments to improve outcomes. Finally, more research is needed to fully understand the mechanism of action of this compound and to identify any potential side effects or limitations.

Synthesis Methods

The synthesis of 3-[(2R)-1-[[4-(difluoromethyl)phenyl]methylsulfonyl]pyrrolidin-2-yl]-1,2-oxazole is a multi-step process that involves the reaction of various reagents. The first step involves the reaction of 4-(difluoromethyl)benzaldehyde with pyrrolidine to form an intermediate. This intermediate is then reacted with methanesulfonyl chloride to form the final product. The yield of this synthesis method is reported to be around 50%.

Scientific Research Applications

3-[(2R)-1-[[4-(difluoromethyl)phenyl]methylsulfonyl]pyrrolidin-2-yl]-1,2-oxazole has been extensively studied for its potential therapeutic effects. The compound has been shown to exhibit antitumor, anti-inflammatory, and analgesic properties. It has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.